Cas no 2137570-39-7 (methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137570-39-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5796294
• PubChem ID: 165467541
• Update Time: 2025-10-21

methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137570-39-7
• methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786278

• Inchi： 1S/C10H15N3O2/c1-10(2,6-4-5-6)8-7(9(14)15-3)11-13-12-8/h6H,4-5H2,1-3H3,(H,11,12,13)
• InChI Key： WAGWQDFJPLIKIP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(C)(C)C2CC2)=NNN=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate

Methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

Methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate, also known by its CAS number NO2137570-39-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted triazole ring system. The presence of the cyclopropylpropan-2-yl group adds complexity to the molecule, making it a valuable subject for both theoretical and applied research.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. The formation of the triazole ring is a critical step and can be achieved through various methods, including the Huisgen cycloaddition reaction or other click chemistry approaches. The substitution at the 5-position of the triazole ring with the cyclopropylpropan-2-yl group is achieved through precise nucleophilic substitution or coupling reactions. This highlights the importance of stereochemical control during synthesis to ensure the desired configuration of the final product.

The structural features of this compound make it highly versatile for various applications. The triazole ring is known for its stability and ability to act as a scaffold for further functionalization. The methyl ester group provides solubility in organic solvents, which is advantageous for many chemical processes. Additionally, the cyclopropylpropan substituent introduces steric effects that can influence the compound's reactivity and physical properties.

Recent studies have focused on understanding the electronic properties and reactivity of this compound. Researchers have employed computational methods to predict its electronic structure and reactivity trends. These studies have revealed that the triazole ring plays a significant role in stabilizing certain reactive intermediates, making this compound a promising candidate for use in catalysis or as a building block in organic synthesis.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical chemistry, its unique structure makes it a candidate for drug delivery systems or as a component in bioactive molecules. In materials science, it has been explored as a precursor for advanced polymers or as an additive in coatings to enhance mechanical properties.

The latest research also highlights its role in green chemistry initiatives. Scientists are investigating methods to synthesize this compound using environmentally friendly catalysts and renewable feedstocks. These efforts aim to reduce the ecological footprint of chemical manufacturing while maintaining high yields and product quality.

In conclusion, methyl 5-(2-cyclopropylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate represents a fascinating example of how complex molecular architectures can be designed and synthesized to meet diverse chemical needs. Its unique combination of structural features and functional groups positions it as an important molecule in contemporary chemical research.